Cas no 69828-78-0 (1,2-Propanediol,3-(1-naphthalenylamino)-)

• Product name: 1,2-Propanediol,3-(1-naphthalenylamino)-
• CAS No: 69828-78-0
• MF: C₁₃H₁₅NO₂
• MW: 217.2637
• CID: 517168
• PubChem ID: 3017963

1,2-Propanediol,3-(1-naphthalenylamino)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-(1-naphthalenylamino)-
• 3-(1-naphthylamino)propane-1,2-diol
• 3-(naphthalen-1-ylamino)propane-1,2-diol
• DTXSID20990090
• SCHEMBL11444120
• 3-[(Naphthalen-1-yl)amino]propane-1,2-diol
• W-111393
• EINECS 274-135-0
• 69828-78-0
• NS00061706

• Inchi： InChI=1S/C13H15NO2/c15-9-11(16)8-14-13-7-3-5-10-4-1-2-6-12(10)13/h1-7,11,14-16H,8-9H2
• InChI Key： FFDICKQFLGMKFP-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C=CC=C2NCC(CO)O

Computed Properties

• Exact Mass: 217.11035
• Monoisotopic Mass: 217.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• Density: 1.267
• Boiling Point: 481.8°C at 760 mmHg
• Flash Point: 219.7°C
• Refractive Index: 1.696
• PSA: 52.49